Cas no 1000549-37-0 (2-(3-fluoropyridin-2-yl)ethan-1-ol)

• Product Name: 2-(3-fluoropyridin-2-yl)ethan-1-ol
• CAS No: 1000549-37-0
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD09926580
• CID: 1124305
• PubChem ID: 55267675
• Update Time: 2025-05-24

2-(3-fluoropyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-2-pyridinyl)ethanol
• 2-(3-fluoropyridin-2-yl)ethan-1-ol
• CS-0052281
• AS-52986
• 2-Pyridineethanol, 3-fluoro-
• EN300-1855277
• SY099412
• MFCD09926580
• AB55231
• SB13547
• 1000549-37-0
• 2-(3-FLUOROPYRIDIN-2-YL)ETHANOL
• SCHEMBL5728737
• P15943
• AKOS006313794
• 2-(3-Fluoro-2-pyridyl)ethanol

• MDL： MFCD09926580
• Inchi： 1S/C7H8FNO/c8-6-2-1-4-9-7(6)3-5-10/h1-2,4,10H,3,5H2
• InChI Key： WARUSRKZDZSIBO-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1CCO

Computed Properties

• Exact Mass: 141.058992g/mol
• Monoisotopic Mass: 141.058992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 141.14g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(3-fluoropyridin-2-yl)ethan-1-ol

Introduction to 2-(3-Fluoropyridin-2-yl)ethan-1-ol (CAS No. 1000549-37-0)

2-(3-Fluoropyridin-2-yl)ethan-1-ol (CAS No. 1000549-37-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (2-(3-fluoropyridin-2-yl)ethanol), is characterized by its unique structural features, which include a fluorinated pyridine ring and an ethyl alcohol group. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(3-fluoropyridin-2-yl)ethan-1-ol is particularly interesting due to the presence of the fluorine atom, which can significantly influence the compound's physical and biological properties. Fluorine is known for its ability to modulate the lipophilicity, metabolic stability, and binding affinity of molecules, making it a popular choice in drug design. The pyridine ring, on the other hand, provides additional functionalities that can be exploited for various chemical transformations and biological activities.

In recent years, 2-(3-fluoropyridin-2-yl)ethan-1-ol has been extensively studied for its potential applications in the development of novel therapeutic agents. One notable area of research involves its use as a building block in the synthesis of inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key enzymes involved in numerous cellular processes and diseases such as cancer and inflammatory disorders.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 2-(3-fluoropyridin-2-yl)ethan-1-ol-based compounds as potent inhibitors of protein kinases. The researchers demonstrated that these derivatives exhibited high selectivity and potency against specific kinase targets, making them promising candidates for further preclinical and clinical development. The study also emphasized the importance of optimizing the fluorine substitution on the pyridine ring to achieve optimal pharmacological properties.

Beyond kinase inhibition, 2-(3-fluoropyridin-2-yl)ethan-1-ol has also shown potential in other therapeutic areas. For example, it has been investigated as a scaffold for developing small molecules that can modulate G protein-coupled receptors (GPCRs), which are important targets for treating a wide range of diseases including cardiovascular disorders, neurological conditions, and metabolic disorders. The unique structural features of this compound allow for fine-tuning of receptor binding affinity and selectivity, which is crucial for developing safe and effective drugs.

The synthetic accessibility of 2-(3-fluoropyridin-2-yl)ethan-1-ol is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One common approach involves the reaction of 3-fluoropyridine with ethylene oxide or ethylene glycol under appropriate conditions. These methods provide chemists with flexible options to tailor the synthesis process based on specific requirements and scale-up needs.

In addition to its role as a synthetic intermediate, 2-(3-fluoropyridin-2-yl)ethan-1-ol has also been explored for its potential as a prodrug or bioisostere. Prodrugs are inactive compounds that are converted into their active forms through metabolic processes in the body. By designing prodrugs based on this scaffold, researchers aim to improve the pharmacokinetic properties of existing drugs, such as enhancing solubility, stability, and bioavailability. This approach has shown promise in overcoming some of the limitations associated with traditional drug delivery methods.

The safety profile of 2-(3-fluoropyridin-2-yl)ethan-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent or intermediate. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 2-(3-fluoropyridin-2-yl)ethan-1-ol (CAS No. 1000549-37-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in the field.